Cas no 2228475-49-6 (3-(bromomethyl)but-3-en-1-yl(methyl)(propan-2-yl)amine)

• Product Name: 3-(bromomethyl)but-3-en-1-yl(methyl)(propan-2-yl)amine
• CAS No: 2228475-49-6
• MF: C₉H₁₈BrN
• MW: 220.149921894073
• CID: 6420006
• PubChem ID: 165688884
• Update Time: 2025-10-29

3-(bromomethyl)but-3-en-1-yl(methyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)but-3-en-1-yl(methyl)(propan-2-yl)amine
• EN300-1935995
• [3-(bromomethyl)but-3-en-1-yl](methyl)(propan-2-yl)amine
• 2228475-49-6

• Inchi： 1S/C9H18BrN/c1-8(2)11(4)6-5-9(3)7-10/h8H,3,5-7H2,1-2,4H3
• InChI Key： DXEUQMGXFNFUNE-UHFFFAOYSA-N
• SMILES： BrCC(=C)CCN(C)C(C)C

Computed Properties

• Exact Mass: 219.06226g/mol
• Monoisotopic Mass: 219.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 3.2Ų

Additional information on 3-(bromomethyl)but-3-en-1-yl(methyl)(propan-2-yl)amine

3-(Bromomethyl)but-3-en-1-yl(Methyl)(Propan-2-yl)amine: An Overview of CAS No. 2228475-49-6

3-(Bromomethyl)but-3-en-1-yl(methyl)(propan-2-yl)amine, a compound with the CAS number 2228475-49-6, is a synthetic organic molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromomethyl group, which imparts reactivity and versatility in synthetic chemistry, and its branched alkyl and alkenyl moieties, which contribute to its structural complexity and functional diversity.

The molecular formula of 3-(bromomethyl)but-3-en-1-yl(methyl)(propan-2-yl)amine is C10H19BrN, and it has a molecular weight of approximately 241.16 g/mol. The presence of the bromine atom in the bromomethyl group makes this compound a valuable intermediate in organic synthesis, particularly for the introduction of bromine into complex molecules. This functionality is crucial for subsequent reactions such as nucleophilic substitution, which can lead to the formation of a wide range of derivatives with diverse chemical properties.

In the context of pharmaceutical research, 3-(bromomethyl)but-3-en-1-yl(methyl)(propan-2-yl)amine has been explored for its potential as a building block in the synthesis of bioactive compounds. Recent studies have highlighted its utility in the development of novel drugs targeting specific biological pathways. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of small molecules that modulate protein-protein interactions, which are critical for various cellular processes and disease states.

The synthetic accessibility of 3-(bromomethyl)but-3-en-1-yl(methyl)(propan-2-yl)amine has also been improved through advancements in catalytic methods. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to efficiently synthesize this compound from readily available starting materials. These methods not only enhance the yield and purity of the final product but also reduce environmental impact by minimizing waste generation.

In addition to its role in pharmaceuticals, 3-(bromomethyl)but-3-en-1-yl(methyl)(propan-2-yl)amine has found applications in materials science. Its unique chemical structure makes it suitable for the preparation of functional polymers and copolymers with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have used this compound to synthesize copolymers with enhanced mechanical strength and thermal stability, which are essential for advanced materials used in electronics and aerospace industries.

The physical properties of 3-(bromomethyl)but-3-en-1-yl(methyl)(propan-2-yl)amine, such as its boiling point and solubility, are important considerations for its handling and storage. The compound is typically supplied as a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Proper storage conditions, including protection from light and moisture, are recommended to maintain its stability and reactivity.

Safety is a critical aspect when working with any chemical compound, including 3-(bromomethyl)but-3-en-1-yl(methyl)(propan-2-yl)amine. While it is not classified as a hazardous material under current regulations, appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be used during handling to prevent skin contact and inhalation. Additionally, laboratory procedures should be conducted under well-controlled conditions to minimize any potential risks.

In conclusion, 3-(bromomethyl)but-3-en-1-yl(methyl)(propan-2-y l)amine (CAS No. 2228475-49-6) is a versatile compound with significant potential in both pharmaceutical research and materials science. Its unique chemical structure and reactivity make it an attractive intermediate for the synthesis of bioactive molecules and functional polymers. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry.